(Z)-3-anilino-N-(4-chlorophenyl)-2-cyano-3-[2-(4-ethylanilino)-2-oxoethyl]sulfanylprop-2-enamide

• IUPAC Name: (Z)-3-anilino-N-(4-chlorophenyl)-2-cyano-3-[2-(4-ethylanilino)-2-oxoethyl]sulfanylprop-2-enamide
• InChI: InChI=1S/C26H23ClN4O2S/c1-2-18-8-12-21(13-9-18)29-24(32)17-34-26(31-20-6-4-3-5-7-20)23(16-28)25(33)30-22-14-10-19(27)11-15-22/h3-15,31H,2,17H2,1H3,(H,29,32)(H,30,33)/b26-23-
• InChI Key: VMYTXOOOGZVAAD-RWEWTDSWSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC(=C(C#N)C(=O)NC2=CC=C(C=C2)Cl)NC3=CC=CC=C3
• Isomeric SMILES: CCC1=CC=C(C=C1)NC(=O)CS/C(=C(/C#N)\C(=O)NC2=CC=C(C=C2)Cl)/NC3=CC=CC=C3
• Molecular Formula: C26H23ClN4O2S
• Molecular Weight: 491.0 g/mol

Description

This compound is an organic molecule with several functional groups, including an aniline group, a cyano group, a sulfanyl group, and an amide group. These functional groups suggest that the compound could have interesting chemical properties and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by its functional groups. For example, the aniline group might undergo electrophilic aromatic substitution, and the cyano group could be involved in nucleophilic addition reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability would depend on the specific structure of the compound.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is a drug, its mechanism of action would depend on how it interacts with biological targets.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include investigating its reactivity, stability, and any biological activity.